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methoxyphenyl)quinoline

CAS No.: 860612-45-9

Cat. No.: B2879003

Get Quote

Introduction
5,8-Dimethoxy-2-(4-methoxyphenyl)quinoline is a polysubstituted quinoline derivative of

significant interest in medicinal chemistry and materials science. The quinoline scaffold is a key

pharmacophore in numerous clinically approved drugs, and its derivatives are known to exhibit

a wide range of biological activities, including anticancer, antimalarial, and antibacterial

properties. The specific substitution pattern of this compound, featuring electron-donating

methoxy groups, suggests potential for unique photophysical properties and biological

interactions.

This technical guide provides a comprehensive overview of the spectroscopic characterization

of 5,8-Dimethoxy-2-(4-methoxyphenyl)quinoline. As direct experimental data for this specific

molecule is not readily available in public literature, this document presents a detailed,

predictive analysis based on the well-established spectroscopic principles and extensive data

from structurally analogous compounds. This guide is intended for researchers, scientists, and
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drug development professionals, offering a robust framework for the identification,

characterization, and quality control of this and related quinoline derivatives.

Molecular Structure and Numbering
The structural framework and atom numbering scheme for 5,8-Dimethoxy-2-(4-
methoxyphenyl)quinoline are presented below. This numbering system will be used

consistently throughout this guide for the assignment of spectroscopic signals.

Caption: Molecular structure and atom numbering of 5,8-Dimethoxy-2-(4-
methoxyphenyl)quinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. The predicted ¹H and ¹³C NMR spectra of 5,8-Dimethoxy-2-(4-
methoxyphenyl)quinoline are detailed below, based on the analysis of similar compounds

reported in the literature.[1][2][3][4][5][6]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the

quinoline and phenyl rings, as well as the methoxy group protons.

Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

~8.20 d ~8.5 1H H4

~7.95 d ~8.8 2H H2', H6'

~7.40 d ~8.5 1H H3

~7.05 d ~8.8 2H H3', H5'

~6.90 d ~8.0 1H H6

~6.70 d ~8.0 1H H7

~4.10 s - 3H 8-OCH₃

~3.95 s - 3H 5-OCH₃

~3.90 s - 3H 4'-OCH₃

Interpretation of the ¹H NMR Spectrum:

Quinoline Protons: The protons on the quinoline core are expected to appear in the aromatic

region. H4 is anticipated to be the most downfield of the quinoline protons due to the

anisotropic effect of the neighboring nitrogen atom. It should appear as a doublet, coupled to

H3. H3 will also be a doublet, coupled to H4. The protons H6 and H7 on the dimethoxy-

substituted ring are expected to be doublets, coupled to each other.

Phenyl Protons: The protons of the 4-methoxyphenyl group will exhibit a characteristic

AA'BB' system. The ortho-protons (H2' and H6') will be downfield compared to the meta-

protons (H3' and H5') and will appear as a doublet. The meta-protons will also appear as a

doublet.

Methoxy Protons: The three methoxy groups are expected to appear as sharp singlets in the

upfield region of the spectrum, each integrating to three protons.

Experimental Protocol for ¹H NMR:

Dissolve approximately 5-10 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃).
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Transfer the solution to a 5 mm NMR tube.

Acquire the spectrum on a 400 or 500 MHz NMR spectrometer.

Use tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Process the data with appropriate software, including Fourier transformation, phase

correction, and baseline correction.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~161.0 C4'

~157.0 C2

~155.5 C8

~150.0 C5

~148.5 C8a

~138.0 C4a

~132.0 C1'

~129.5 C2', C6'

~127.0 C4

~121.0 C6

~118.0 C3

~114.5 C3', C5'

~107.0 C7

~56.0 8-OCH₃

~55.8 5-OCH₃

~55.4 4'-OCH₃

Interpretation of the ¹³C NMR Spectrum:

Quaternary Carbons: The carbon atoms bearing substituents (C2, C4', C5, C8, C4a, C8a,

and C1') are expected to appear at lower field strengths. The carbons attached to oxygen

(C2, C4', C5, and C8) will be the most deshielded.

CH Carbons: The protonated aromatic carbons will appear in the range of approximately

107-130 ppm.
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Methoxy Carbons: The carbons of the methoxy groups will be observed in the upfield region,

typically around 55-56 ppm.

Experimental Protocol for ¹³C NMR:

Use the same sample prepared for ¹H NMR.

Acquire the spectrum on a 100 or 125 MHz NMR spectrometer.

Employ proton decoupling to simplify the spectrum.

A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

The chemical shifts are referenced to the solvent peak of CDCl₃ (δ 77.16 ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Predicted IR Absorption Bands
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Frequency (cm⁻¹) Intensity Assignment

3050-3000 Medium C-H stretching (aromatic)

2950-2850 Medium C-H stretching (methyl)

1620-1580 Strong
C=N and C=C stretching

(quinoline ring)

1520-1480 Strong
C=C stretching (aromatic

rings)

1250-1200 Strong
C-O stretching (aryl ether,

asymmetric)

1050-1000 Strong
C-O stretching (aryl ether,

symmetric)

850-800 Strong
C-H out-of-plane bending

(aromatic)

Interpretation of the IR Spectrum:

The presence of aromatic rings is confirmed by the C-H stretching vibrations above 3000

cm⁻¹ and the C=C stretching bands in the 1620-1480 cm⁻¹ region.[7][8]

The characteristic strong absorptions around 1250 cm⁻¹ and 1050 cm⁻¹ are indicative of the

aryl ether linkages of the methoxy groups.[9]

The C-H stretching of the methyl groups will be observed below 3000 cm⁻¹.

Experimental Protocol for IR Spectroscopy:

The spectrum can be recorded using a Fourier Transform Infrared (FT-IR) spectrometer.

For a solid sample, the KBr pellet method or Attenuated Total Reflectance (ATR) can be

used.

Record the spectrum over the range of 4000-400 cm⁻¹.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Predicted Mass Spectrum Data

Molecular Ion (M⁺): m/z = 293.12 (for C₁₈H₁₅NO₃)

Major Fragments:

m/z = 278 (M - CH₃)⁺: Loss of a methyl radical from one of the methoxy groups.

m/z = 262 (M - OCH₃)⁺: Loss of a methoxy radical.

m/z = 135 (C₉H₇O)⁺: Fragment corresponding to the 4-methoxyphenyl cation.

Interpretation of the Mass Spectrum:

The mass spectrum is expected to show a prominent molecular ion peak at m/z 293, confirming

the molecular weight of the compound.[1][2][4][10] The fragmentation pattern will likely involve

the loss of methyl and methoxy radicals from the methoxy substituents, which are common

fragmentation pathways for such compounds.

Experimental Protocol for Mass Spectrometry:

The mass spectrum can be obtained using an Electrospray Ionization (ESI) or Electron

Impact (EI) mass spectrometer.

For ESI, the sample is dissolved in a suitable solvent like methanol or acetonitrile and

infused into the source.

For EI, a small amount of the solid sample is introduced directly into the source.

High-resolution mass spectrometry (HRMS) should be performed to confirm the elemental

composition of the molecular ion.

Visualization of Experimental Workflow
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Sample Preparation

Spectroscopic Analysis

Data Acquisition & Processing

Structural Elucidation

5,8-Dimethoxy-2-(4-methoxyphenyl)quinoline

Dissolve in CDCl3 (for NMR)
or prepare KBr pellet/ATR (for IR)

or dissolve in MeOH/MeCN (for MS)

NMR Spectrometer (¹H & ¹³C) FT-IR Spectrometer Mass Spectrometer (ESI or EI)

Acquire FID
Process (FT, Phasing)

Acquire Interferogram
Process (FT)

Acquire Mass Spectrum

Confirm Structure of
5,8-Dimethoxy-2-(4-methoxyphenyl)quinoline

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 5,8-Dimethoxy-2-(4-
methoxyphenyl)quinoline.

Conclusion
This technical guide provides a detailed predictive analysis of the spectroscopic data for 5,8-
Dimethoxy-2-(4-methoxyphenyl)quinoline. The presented ¹H NMR, ¹³C NMR, IR, and MS

data, along with the detailed interpretation and experimental protocols, offer a comprehensive

resource for the unambiguous characterization of this important quinoline derivative. The

principles and data outlined herein can be readily applied by researchers in the fields of
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synthetic chemistry, medicinal chemistry, and materials science to support their research and

development endeavors. The provided information is grounded in the extensive literature on

related compounds, ensuring a high degree of scientific integrity and practical utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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